Cas no 328021-94-9 (ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product Name: ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 328021-94-9
• MF: C₂₅H₃₂N₂O₄
• MW: 424.5326
• CID: 4755800
• Update Time: 2025-05-26

ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CBMicro_000997
• Oprea1_281964
• Oprea1_385184
• SMSF0010413
• CB02299
• ST50007498
• Z56801476
• ethyl 2,7,7-trimethyl-4-(4-morpholin-4-ylphenyl)-5-oxo-1,4,6,7,8-pentahydroqui noline-3-carboxylate
• ethyl 2,7,7-trimethyl-4-(4-morpholinophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• ethyl 2,7,7-trimethyl-4-[4-(morpholin-4-yl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-ca
• ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• Inchi： 1S/C25H32N2O4/c1-5-31-24(29)21-16(2)26-19-14-25(3,4)15-20(28)23(19)22(21)17-6-8-18(9-7-17)27-10-12-30-13-11-27/h6-9,22,26H,5,10-15H2,1-4H3
• InChI Key： UBOYBACGFHNSCL-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])(C3C([H])=C([H])C(=C([H])C=3[H])N3C([H])([H])C([H])([H])OC([H])([H])C3([H])[H])C(C(=O)OC([H])([H])C([H])([H])[H])=C(C([H])([H])[H])N([H])C=2C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 424.236208g/mol
• Monoisotopic Mass: 424.236208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9
• Molecular Weight: 424.5g/mol

Additional information on ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 2,7,7-Trimethyl-4-4-(Morpholin-4-yl)Phenyl-5-Oxo-1,4,5,6,7,8-Hexahydroquinoline-3-Carboxylate (CAS: 328021-94-9)

The compound ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS: 328021-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hexahydroquinoline derivative, characterized by its complex molecular structure, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. Studies have demonstrated that the morpholine moiety and the hexahydroquinoline core play critical roles in its biological activity. For instance, in vitro assays have shown promising results in the inhibition of specific kinase pathways, suggesting potential applications in oncology and inflammatory diseases. Furthermore, molecular docking studies have provided insights into the compound's binding affinity with various protein targets, highlighting its versatility as a scaffold for further drug design.

One of the key findings from recent publications is the compound's ability to modulate cellular signaling pathways involved in proliferation and apoptosis. Preclinical studies using cell lines and animal models have indicated that ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate exhibits dose-dependent effects on tumor growth, with minimal cytotoxicity to normal cells. These results underscore its potential as a candidate for further development in cancer therapy.

In addition to its anticancer properties, the compound has also been investigated for its anti-inflammatory and antimicrobial activities. Researchers have reported that it can effectively inhibit the production of pro-inflammatory cytokines in macrophages, suggesting a possible role in treating chronic inflammatory conditions. Moreover, preliminary studies have shown activity against a range of bacterial and fungal pathogens, although further optimization is required to enhance its efficacy and reduce potential side effects.

The synthesis of ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has been refined through recent advancements in organic chemistry methodologies. Novel catalytic systems and green chemistry approaches have been employed to improve yield and purity, making the compound more accessible for large-scale production and further biological evaluation. These synthetic improvements are critical for advancing the compound into clinical trials and eventual therapeutic use.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties, such as solubility and metabolic stability. Researchers are actively exploring structural modifications to address these issues while maintaining the compound's biological activity. Computational modeling and high-throughput screening are being utilized to identify analogs with improved drug-like properties, paving the way for next-generation derivatives.

In conclusion, ethyl 2,7,7-trimethyl-4-4-(morpholin-4-yl)phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are focused on elucidating its full pharmacological profile and optimizing its structure for clinical applications. The compound's multifaceted biological activities and synthetic accessibility position it as a valuable candidate for future drug discovery initiatives in oncology, inflammation, and infectious diseases.